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Compound of Interest

Compound Name: 2-Chloro-6-nitrobenzonitrile

CAS No.: 6575-07-1

Cat. No.: B146369 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Chloro-6-nitrobenzonitrile

For professionals in research and pharmaceutical development, a profound understanding of a

compound's safety profile is not merely a regulatory formality but a cornerstone of scientific

excellence and personal safety. This guide offers a comprehensive examination of 2-Chloro-6-
nitrobenzonitrile (CAS No. 6575-07-1), moving beyond a standard Material Safety Data Sheet

(MSDS) to provide a deeper, more instructive framework for its safe utilization.[1] We will

explore the "why" behind safety protocols, linking the chemical's intrinsic properties to the

necessary handling, storage, and emergency response measures.

Compound Identification and Physicochemical
Profile
2-Chloro-6-nitrobenzonitrile is a solid organic compound whose reactivity and toxicity are

dictated by its molecular structure, which features a benzene ring substituted with chloro, nitro,

and cyano groups.[1] This combination of functional groups is key to its utility as a reagent in

synthesis, such as in the preparation of benzo[b]thiophene-2-carboxylate esters, but also

informs its hazard profile.[2]

A summary of its key physical and chemical properties is essential for anticipating its behavior

in a laboratory setting.
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Property Value Source

CAS Number 6575-07-1 [1]

Molecular Formula C₇H₃ClN₂O₂ [1]

Molecular Weight 182.57 g/mol [1]

Appearance Solid, Powder

Melting Point 116-118 °C [2]

Solubility Insoluble in water [1][3]

The compound's low water solubility indicates that it is not likely to be mobile in soil or aqueous

environments, but also means that water-based decontamination of surfaces may be less

effective than solvent-based cleaning.[1][3] Its solid, often powdered, form necessitates careful

handling to avoid generating dust, which can be easily inhaled.[4][5][6]

Hazard Analysis: A Mechanistic Perspective
The Globally Harmonized System (GHS) provides a standardized framework for classifying the

hazards of 2-Chloro-6-nitrobenzonitrile. Understanding these classifications is the first step in

developing a robust safety protocol.
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Hazard Class Category Hazard Statement GHS Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

Source: Information synthesized from multiple safety data sheets.[1][7][8]

The toxicity profile—harmful via ingestion, skin contact, and inhalation—underscores that this

compound can breach the body's primary defensive barriers.[3][7] The nitrile group (-CN) is a

well-known toxicophore, and while the toxicity of this specific molecule is not as acute as

simple cyanides, its metabolic pathways could potentially involve the release of cyanide ions,

contributing to systemic toxicity. Skin and eye irritation are common for chlorinated and nitrated

aromatic compounds, arising from their ability to react with biological macromolecules.[1][3][7]

Respiratory irritation is a direct consequence of inhaling the solid as a dust.[1]

Engineering and Administrative Controls: The First
Line of Defense
Before resorting to personal protective equipment (PPE), a responsible scientist must

implement higher-level controls to minimize exposure. This proactive approach is known as the

hierarchy of controls.
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Hierarchy of Controls for 2-Chloro-6-nitrobenzonitrile

Elimination
(Not Feasible - Compound is Required)

Substitution
(Use a Less Hazardous Alternative if Possible)

Most Effective

Engineering Controls
- Chemical Fume Hood
- Ventilated Enclosure

Administrative Controls
- Standard Operating Procedures (SOPs)

- Restricted Access Areas
- Safety Training

Personal Protective Equipment (PPE)
- Gloves, Goggles, Lab Coat, Respirator

Least Effective

Click to download full resolution via product page

Hierarchy of controls for safe chemical handling.
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Engineering Controls: The primary method for controlling exposure to 2-Chloro-6-
nitrobenzonitrile dust and potential vapors is through robust engineering controls.

Chemical Fume Hood: All weighing and handling of the solid compound must be performed

inside a certified chemical fume hood.[4][9] This contains airborne particles at the source,

preventing inhalation.

Ventilation: The laboratory must have adequate general ventilation to ensure any fugitive

emissions are diluted and removed.[6] Facilities should be equipped with eyewash stations

and safety showers in close proximity to the workstation.[1][6]

Administrative Controls: These are the work practices and procedures that reduce the duration,

frequency, and severity of exposure.

Standard Operating Procedures (SOPs): Develop detailed SOPs for all experiments

involving this compound. These should explicitly outline the steps for weighing, transfer,

reaction setup, workup, and waste disposal.

Restricted Access: Clearly designate areas where 2-Chloro-6-nitrobenzonitrile is stored

and handled. Access should be limited to trained and authorized personnel.

Hygiene Practices: Prohibit eating, drinking, or smoking in the laboratory.[3] Hands should be

washed thoroughly after handling the compound, even if gloves were worn.[4]

Personal Protective Equipment (PPE): The Final
Barrier
When engineering and administrative controls cannot eliminate all risk of exposure, PPE is

mandatory. The selection of appropriate PPE is critical and must be based on the specific

hazards of 2-Chloro-6-nitrobenzonitrile.

Experimental Protocol: PPE Selection and Use

Eye and Face Protection: Wear chemical safety goggles that conform to EN166 (EU) or

OSHA 29 CFR 1910.133 (US) standards.[6] A face shield should be worn in addition to

goggles when there is a significant risk of splashes or dust generation.[10]
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Skin Protection:

Gloves: Wear nitrile gloves.[10] Always inspect gloves for tears or punctures before use.[1]

Given that this compound is harmful upon skin contact, it is crucial to remove gloves using

the proper technique to avoid contaminating the hands and to wash hands immediately

after removal.

Lab Coat/Clothing: A chemically resistant lab coat or apron is required.[10] Wear long

pants and closed-toe shoes to ensure no skin is exposed.

Respiratory Protection: If engineering controls are insufficient or during a large-scale cleanup

where dust generation is unavoidable, a NIOSH/MSHA-approved respirator is necessary.[6]

A dust mask (N95) may be sufficient for minor handling, but a full-face respirator with

appropriate cartridges should be used if exposure limits are exceeded.
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PPE Workflow for Handling Hazardous Solids

1. Don Lab Coat
Ensure it is fully buttoned.

2. Don Respirator
(If required by SOP)
Perform seal check.

Donning Sequence

3. Don Goggles/Face Shield

Donning Sequence

4. Don Gloves
Pull cuffs over lab coat sleeves.

Donning Sequence

5. Remove Gloves
(Contaminated Exterior)

6. Remove Lab Coat
(Potentially Contaminated)

Doffing Sequence

7. Remove Goggles/Face Shield

Doffing Sequence

8. Remove Respirator

Doffing Sequence

9. Wash Hands Thoroughly

Doffing Sequence

Click to download full resolution via product page

Correct sequence for donning and doffing PPE.

Emergency Procedures: A Self-Validating System
Preparedness is paramount. Emergency protocols must be clear, concise, and regularly

reviewed by all laboratory personnel.
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Exposure to 2-Chloro-6-nitrobenzonitrile What is the route?

Inhalation

Skin Contact

Eye Contact

Ingestion

1. Move to fresh air immediately.
2. If not breathing, give artificial respiration.

3. Seek medical attention.

1. Remove contaminated clothing.
2. Wash skin with plenty of soap and water for at least 15 minutes.

3. Seek medical attention if irritation persists.

1. Rinse cautiously with water for at least 15 minutes.
2. Remove contact lenses, if present and easy to do.

3. Seek immediate medical attention.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Seek immediate medical attention.

Click to download full resolution via product page

First-aid decision tree for exposure incidents.

Step-by-Step Emergency Protocols

In Case of a Spill:

Evacuate non-essential personnel from the immediate area.

Ensure proper PPE is worn before attempting cleanup.[4]

Prevent the generation of dust.[4] Gently cover the spill with an absorbent material like

sand or diatomaceous earth.[9]

Carefully sweep or scoop the material into a suitable, labeled container for hazardous

waste disposal.[4]

Ventilate the area and decontaminate the spill surface.[9]
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Do not allow the product to enter drains.[4][9]

Fire-Fighting Measures:

Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing media.[6][7]

Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear,

as thermal decomposition may produce highly toxic gases such as hydrogen cyanide,

nitrogen oxides, and carbon monoxide.[4][6][7]

Storage and Disposal
Storage: The chemical stability of 2-Chloro-6-nitrobenzonitrile requires specific storage

conditions to ensure its integrity and prevent hazardous reactions.

Store in a tightly closed container.[3][6][11]

Keep in a cool, dry, and well-ventilated place.[3][5][6][11]

Store locked up or in an area accessible only to authorized personnel.[7]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[5]

[11]

Disposal: Waste from this product is classified as hazardous.[3]

All waste materials, including contaminated absorbents and disposable PPE, must be

collected in labeled, sealed containers.

Disposal must be conducted through an approved waste disposal plant in accordance with

all local, state, and federal regulations.[3][5][7] Do not empty into drains or the environment.

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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